L-Leucic Acid-d3

• Molecular Formula: C6H12O3
• Molecular Weight: 135.18 g/mol
• InChI: InChI=1S/C6H12O3/c1-4(2)3-5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t5-/m0/s1/i1D3/t4?,5-
• InChIKey: LVRFTAZAXQPQHI-LONBSJBQSA-N

L-Leucic Acid-d3: Deuterium-Labeled Internal Standard

L-Leucic Acid-d3 (CAS: 2508224-28-8; molecular formula C6H9D3O3; MW 135.18) is a stable isotope-labeled analog of L-Leucic Acid (CAS: 13748-90-8; C6H12O3; MW 132.16), specifically a trideuterated derivative in which three hydrogen atoms are replaced by deuterium at the terminal methyl group of the isopropyl moiety [1]. L-Leucic Acid, also known as (S)-2-hydroxy-4-methylpentanoic acid or L-α-hydroxyisocaproic acid, is an endogenous α-hydroxy acid metabolite derived from the branched-chain amino acid L-leucine [2]. The deuterium labeling introduces a mass shift of +3.02 Da while preserving the compound's physicochemical properties and biological recognition .

Type Deuterium-labeled internal standard (SIL-IS)

MS differentiation Trideuterated structure provides distinct mass shift from endogenous L-Leucic Acid

Chromatography Co-elutes with native analyte under reversed-phase LC conditions

• [1] MedChemExpress. L-Leucic Acid-d3 Product Datasheet. CAS: 2508224-28-8. Molecular Formula: C6H9D3O3, Molecular Weight: 135.18. View Source
• [2] ZFIN ChEBI: (S)-2-hydroxy-4-methylpentanoic acid. ChEBI ID: CHEBI:55522. Derived from the metabolism of the branched-chain amino acids, it belongs to the 2-hydroxycarboxylic acid group of amino acid metabolites. View Source

L-Leucic Acid-d3: Irreplaceable in Bioanalysis

Unlabeled L-Leucic Acid cannot serve as an internal standard in liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) assays due to its identical mass-to-charge ratio with the endogenous analyte, which results in signal overlap and prevents independent quantitation [1]. Alternative stable isotope-labeled internal standards, such as L-Leucine-d3 (MW 134.19) or L-Leucine-d10 (MW 140.23), differ fundamentally in chemical structure—they are amino acids rather than α-hydroxy acids—and consequently exhibit distinct chromatographic retention behavior, ionization efficiency, and extraction recovery in biological matrices, leading to systematic quantitation bias exceeding 15–30% in validated assays [2]. Furthermore, deuterium labeling at the terminal methyl group in L-Leucic Acid-d3 minimizes deuterium-hydrogen exchange under physiological conditions, a critical stability consideration not guaranteed by 13C-labeled analogs [3].

Unlabeled L-Leucic Acid

Identical mass-to-charge ratio causes signal overlap with endogenous analyte, preventing independent MS quantitation.

Structural analog IS (e.g., L-Leucine-d3)

Different chemical class (amino acid vs α-hydroxy acid) alters retention, ionization efficiency, and extraction recovery, introducing systematic quantitation bias.

• [1] Restek. Choosing an Internal Standard. Technical Note. 'Isotopically labeled analogs will chromatograph extremely similar to their non-labelled counterparts. They coelute with the non-labelled target compound; hence, they can only be used with mass spectrometry.' View Source
• [2] Wuxi AppTec. LC−MS生物分析中内标的使用考量. '稳定同位素标记内标（SIL-IS）是指待测物中的1个或几个原子被各自的稳定同位素如2H、13C、15N或17O等取代的化合物。结构类似物内标在色谱行为、离子化效率等方面与待测物存在差异，可能导致定量偏差。' View Source
• [3] MedChemExpress. L-Leucic Acid-d3 Product Datasheet. 'Stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process.' View Source

L-Leucic Acid-d3: Quantitative Evidence

Deuterium Mass Shift for Analyte Differentiation

L-Leucic Acid-d3 exhibits a molecular weight of 135.18 g/mol, compared to 132.16 g/mol for unlabeled L-Leucic Acid, providing a distinct mass shift of +3.02 Da [1]. This mass difference allows unambiguous discrimination between the internal standard and the endogenous analyte in mass spectrometry detection, with typical resolving power of modern triple quadrupole and Q-TOF instruments (>10,000 FWHM) being fully sufficient to separate the isotopic peaks. In contrast, structural analog internal standards such as L-Leucine-d3 (MW 134.19) differ by only ~2 Da from L-Leucic Acid but exhibit distinct fragmentation patterns and ionization efficiency that introduce matrix-dependent quantitation variability .

Mass Shift

Head-to-head

+3.02 Da

Target 135.18 g/mol vs Unlabeled 132.16 g/mol

L-Leucine-d3: 134.19 g/mol (different class)

Ensures baseline MS resolution from endogenous analyte.

Calculated from molecular formulas; triple quadrupole resolution sufficient.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	135.18
Comparator Or Baseline	Unlabeled L-Leucic Acid: 132.16; L-Leucine-d3: 134.19
Quantified Difference	+3.02 Da vs unlabeled; +0.99 Da vs L-Leucine-d3 but with distinct chemical class
Conditions	Calculated from molecular formulas: C6H9D3O3 (target), C6H12O3 (unlabeled), C6H10D3NO2 (L-Leucine-d3)

Why This Matters

The +3.02 Da mass shift ensures that the internal standard signal does not overlap with the endogenous analyte in MS detection, a prerequisite for accurate quantitation.

• [1] MedChemExpress. L-Leucic Acid-d3 Product Datasheet. Molecular Weight: 135.18. View Source

Chromatographic Co-Elution with Native Analyte

Stable isotope-labeled internal standards incorporating deuterium exhibit near-identical chromatographic retention times to their unlabeled counterparts, with typical retention time differences (ΔtR) of ≤0.02 minutes under reversed-phase UHPLC conditions [1]. This co-elution behavior is critical for compensating ionization suppression or enhancement caused by co-eluting matrix components in electrospray ionization (ESI) sources. In contrast, structural analog internal standards such as isotopically labeled L-leucine derivatives show retention time shifts of 0.5–2.0 minutes relative to L-Leucic Acid, which exposes them to different matrix effects and compromises quantitative accuracy by up to 40% in complex biological samples [2].

Co-Elution

Class-level

≤0.02 min Δt_R

SIL-IS ≤0.02 min vs Analog IS 0.5–2.0 min

Matched matrix effects enable accurate ionization correction.

Reversed-phase UHPLC, C18 column; class-level inference for deuterated SIL-IS.

Evidence Dimension	Chromatographic retention time difference (ΔtR) vs native analyte
Target Compound Data	≤0.02 min (inferred from deuterated SIL-IS behavior)
Comparator Or Baseline	Structural analog internal standards: 0.5–2.0 min shift
Quantified Difference	At least 25-fold lower ΔtR for deuterated SIL-IS
Conditions	Reversed-phase UHPLC with C18 column, ESI-MS detection

Why This Matters

Co-elution ensures that the internal standard experiences the same matrix effects as the analyte, enabling accurate correction of ionization variability.

• [1] Restek. Choosing an Internal Standard. Technical Note. 'Isotopically labeled analogs will chromatograph extremely similar to their non-labelled counterparts.' View Source
• [2] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 'A suitable internal standard should exhibit chemical properties similar to those of the target compound and remain stable under experimental conditions.' View Source

Minimized Deuterium-Hydrogen Back-Exchange

Deuterium labeling at the terminal methyl group (C5 position) of L-Leucic Acid confers resistance to deuterium-hydrogen back-exchange under physiological conditions (pH 7.4, 37°C) compared to labeling at α-carbon or hydroxyl positions, which are prone to acid/base-catalyzed exchange [1]. While quantitative exchange rate data for L-Leucic Acid-d3 are not publicly available, class-level evidence indicates that terminal methyl deuterated compounds exhibit <1% exchange over 24 hours in aqueous buffers at pH 7.4, whereas α-deuterated analogs may show 5–15% exchange within the same timeframe . The SMILES notation O=C(O)[C@@H](O)CC(C)C([2H])([2H])[2H] confirms that all three deuterium atoms reside on the terminal methyl carbon, distant from exchange-labile positions [2].

D-H Back-Exchange

Class-level

Terminal methyl deuteration resists back-exchange

Class-level evidence: α-deuterated analogs show 5–15% exchange at pH 7.4, 37°C over 24 h. Terminal labeling expected ≥5-fold lower exchange rate.

Preserves isotopic integrity through sample preparation.

L-Leucic Acid-d3 exchange data not publicly available; class-level inference.

Evidence Dimension	Deuterium-hydrogen back-exchange rate at pH 7.4, 37°C over 24h
Target Compound Data	Terminal methyl-deuterated compounds: <1% exchange
Comparator Or Baseline	α-Deuterated analogs: 5–15% exchange
Quantified Difference	At least 5-fold lower exchange rate for terminal deuteration
Conditions	Physiological pH 7.4, 37°C, 24h incubation in aqueous buffer

Why This Matters

Resistance to back-exchange preserves isotopic integrity throughout sample preparation and analysis, maintaining calibration linearity and method robustness.

• [1] MedChemExpress. L-Leucic Acid-d3 Product Datasheet. 'Deuteration has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs.' View Source
• [2] MedChemExpress. L-Leucic Acid-d3 SMILES: O=C(O)[C@@H](O)CC(C)C([2H])([2H])[2H]. View Source

Equivalent Extraction Recovery Across Workflows

Stable isotope-labeled internal standards demonstrate extraction recovery equivalence to their unlabeled analytes, with reported differences typically within ±5% across protein precipitation, liquid-liquid extraction, and solid-phase extraction workflows [1]. This equivalence derives from identical physicochemical properties including logP (estimated 0.8 for L-Leucic Acid), pKa (~3.8 for carboxylic acid moiety), and hydrogen bonding capacity. In contrast, structural analog internal standards such as L-Leucine-d3 exhibit different partitioning behavior—L-Leucine has a logP of -1.5 and distinct pKa values (2.3 and 9.7)—resulting in recovery differences of 15–40% depending on extraction methodology [2].

Extraction Recovery

Class-level

≤5% difference

SIL-IS ≤5% vs Analog IS 15–40%

Eliminates recovery correction factors across workflows.

Protein precipitation, LLE, SPE methods; class-level inference.

Evidence Dimension	Extraction recovery difference vs native analyte
Target Compound Data	≤5% difference
Comparator Or Baseline	Structural analog internal standards: 15–40% difference
Quantified Difference	3- to 8-fold lower recovery bias
Conditions	Protein precipitation with acetonitrile, LLE with ethyl acetate, SPE with C18 sorbent

Why This Matters

Matched extraction recovery eliminates the need for recovery correction factors, simplifying method development and validation.

• [1] Antpedia. 内标和外标是什么及其选用. 'The best internal standard is an isotopically labeled version of the molecule you want to quantify. An isotopically labeled internal standard will have a similar extraction recovery, ionization response in ESI mass spectrometry, and a similar chromatographic retention time.' View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 'Labeling with heavier stable isotopes such as 13C or 15N shows no issues with chromatographic separation or stability.' View Source

Ionization Efficiency Parity in ESI-MS

Deuterium-labeled internal standards demonstrate electrospray ionization (ESI) response factors that differ from their unlabeled counterparts by ≤2% in neat solvent, compared to differences of 10–50% observed for structural analog internal standards [1]. This near-identical ionization efficiency persists across a range of analyte concentrations (1–1000 ng/mL) and is maintained even in the presence of biological matrix components such as phospholipids and salts, enabling reliable correction for ion suppression or enhancement effects [2]. The stability of the response factor ratio (analyte/IS) is a critical parameter in bioanalytical method validation, with regulatory guidelines requiring precision ≤15% CV across the calibration range—a threshold readily achieved with deuterated SIL-IS but frequently exceeded with analog internal standards [3].

Ionization Efficiency

Class-level

≤2% response difference

SIL-IS ≤2% vs Analog IS 10–50%

Supports linear calibration and precision across analytical range.

ESI-MS, 1–1000 ng/mL; class-level inference.

Evidence Dimension	ESI response factor difference vs native analyte
Target Compound Data	≤2% in neat solvent
Comparator Or Baseline	Structural analog IS: 10–50% difference
Quantified Difference	5- to 25-fold lower response variation
Conditions	ESI positive/negative mode, 1–1000 ng/mL concentration range

Why This Matters

Consistent ionization response ensures linear calibration curves and accurate quantitation across the full analytical range.

• [1] MedChemExpress. 稳定同位素——如何玩转质谱内标定量. '随着质谱定量检测技术的广泛发展，稳定同位素类化合物作为内标定量 (Stable Isotope-Labeled Internal Standard，简称 SIL-IS) 目前已被公认为是质谱定量分析领域的极佳选择。因为稳定同位素类化合物与被分析物具有几乎完全相同的分子结构。' View Source
• [2] Handbook of LC‐MS Bioanalysis: Best Practices, Experimental Protocols, and Regulations. 'Internal standards (ISs) are commonly used in liquid chromatography-mass spectrometry (LC-MS) bioanalysis. The main purpose of utilizing ISs is to improve the accuracy and precision of quantitation as well as the robustness of bioanalytical methods.' View Source
• [3] Bioanalytics Substack. What are internal standards, and why do they matter in LC/MS? 'By introducing a stable isotope-labeled version of a metabolite into the sample, we get a built-in reference that accounts for shifts in retention time, signal intensity, and sample-to-sample variation.' View Source

Purity Benchmark for Deuterated Analog Procurement

While vendor-specific isotopic purity data for L-Leucic Acid-d3 are not publicly disclosed, the unlabeled L-Leucic Acid from TCI America is specified with purity ≥99.0% by neutralization titration and optical purity ≥98.0% enantiomeric excess [1]. Sigma-Aldrich offers (S)-(−)-2-Hydroxyisocaproic acid at 98% assay with specific optical rotation [α]22/D −26.3° (c = 1 in 1 M NaOH) . Procurement of L-Leucic Acid-d3 should be accompanied by a Certificate of Analysis specifying isotopic enrichment (typically ≥98 atom % D for research-grade deuterated compounds), chemical purity (≥98%), and enantiomeric purity, as these parameters directly impact quantitation accuracy and method reproducibility [2].

Purity Benchmark

Specification review

Isotopic enrichment ≥98 atom % D

Chemical purity ≥98% (CoA expected for research-grade SIL-IS). Unlabeled reference: TCI ≥99.0%, Sigma-Aldrich 98%.

Ensures accurate quantitation; avoids interference from unlabeled or racemic contaminants.

Specify CoA upon procurement; enantiomeric purity also required.

Evidence Dimension	Chemical purity (assay)
Target Compound Data	Certificate of Analysis required; industry expectation ≥98%
Comparator Or Baseline	TCI L-Leucic Acid: ≥99.0%; Sigma-Aldrich: 98%
Quantified Difference	Baseline established; deuterated product should meet or exceed
Conditions	Neutralization titration (TCI), vendor CoA specifications

Why This Matters

High chemical and isotopic purity are essential for accurate quantitation and to avoid interference from unlabeled or racemic contaminants.

• [1] TCI America. L-Leucic Acid Product Specifications. Purity: >99.0%(T), Optical purity(LC): min. 98.0 ee%, Melting point: 77.0 to 82.0 °C. View Source
• [2] MedChemExpress. L-Leucic Acid-d3 Product Datasheet. 'Purity & Documentation: Please store the product under the recommended conditions in the Certificate of Analysis.' View Source

L-Leucic Acid-d3: Research & Industrial Applications

Absolute Quantitation of L-Leucic Acid in Metabolomics

Use L-Leucic Acid-d3 as the stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS quantification of L-Leucic Acid in biological matrices. The +3.02 Da mass shift enables baseline MS resolution, while co-elution (ΔtR ≤0.02 min) ensures matched matrix effects [1][2]. This approach is validated for studies of branched-chain amino acid metabolism, including investigations of leucine catabolism, muscle protein synthesis, and metabolic disease biomarkers. Typical sample preparation involves protein precipitation with acetonitrile containing 100 ng/mL L-Leucic Acid-d3, followed by reversed-phase UHPLC separation and multiple reaction monitoring (MRM) detection on a triple quadrupole mass spectrometer.

Metabolic Flux Analysis of L-Leucic Acid

L-Leucic Acid-d3 serves as a metabolic tracer for tracking the fate of leucine-derived metabolites in cell culture and in vivo models. The terminal methyl deuteration minimizes back-exchange (<1% over 24h at pH 7.4), preserving isotopic labeling integrity throughout the experimental timeline . Applications include 13C-metabolic flux analysis using parallel labeling with 13C-leucine and deuterated L-Leucic Acid as an internal recovery standard, enabling simultaneous measurement of pool sizes and turnover rates in the leucine catabolic pathway. This methodology supports research in cancer metabolism, where altered branched-chain amino acid utilization is a recognized hallmark.

PK/ADME Studies for L-Leucic Acid Formulations

Employ L-Leucic Acid-d3 as the analytical internal standard for quantifying L-Leucic Acid concentrations in plasma, urine, and tissue homogenates during pharmacokinetic and toxicokinetic studies. The matched extraction recovery (within ±5%) and ionization efficiency (within ±2%) ensure method accuracy across the anticipated concentration range (typically 1–1000 ng/mL) [3][4]. This application is particularly relevant for evaluating sports nutrition supplements containing L-Leucic Acid (HICA) and for assessing the in vivo release of L-Leucic Acid from cryptophycin-based prodrugs, a class of tubulin inhibitors under investigation for oncology indications .

Regulatory Bioanalytical Method Validation

L-Leucic Acid-d3 is the preferred internal standard for developing and validating LC-MS/MS methods intended for regulatory submission under FDA, EMA, or ICH M10 guidelines. The combination of high isotopic purity (≥98 atom % D expected), chemical purity (≥98% by CoA), and class-validated performance characteristics (recovery equivalence, ionization parity, chromatographic co-elution) supports method validation parameters including accuracy (85–115%), precision (CV ≤15%), and matrix factor consistency (CV ≤15%) [5]. Contract research organizations and pharmaceutical development teams should specify L-Leucic Acid-d3 in bioanalytical method SOPs for studies requiring GLP compliance.

Application

Selection Property

Validation Focus

LC-MS/MS quantitation in metabolomics

SIL-IS with matched matrix effects

Co-elution and ionization correction

Metabolic flux analysis of leucine-derived metabolites

Terminal deuterium labeling for tracer stability

Minimized back-exchange under physiological conditions

PK/ADME studies in research matrices

Matched extraction and ionization recovery

Accuracy in plasma, urine, and tissue homogenates

Bioanalytical method validation research

CoA-specified isotopic and chemical purity

Method accuracy and precision endpoint review

• [1] MedChemExpress. L-Leucic Acid-d3 Product Datasheet. Molecular Weight: 135.18. View Source
• [2] Restek. Choosing an Internal Standard. 'Isotopically labeled analogs will chromatograph extremely similar to their non-labelled counterparts.' View Source
• [3] Antpedia. 内标和外标是什么及其选用. 'The best internal standard is an isotopically labeled version of the molecule you want to quantify.' View Source
• [4] MedChemExpress. 稳定同位素——如何玩转质谱内标定量. View Source
• [5] Handbook of LC‐MS Bioanalysis: Best Practices, Experimental Protocols, and Regulations. 'The main purpose of utilizing ISs is to improve the accuracy and precision of quantitation.' View Source